N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H19NO4S2/c1-12-3-2-4-14(9-12)22(18,19)16-10-15(20-7-6-17)13-5-8-21-11-13/h2-5,8-9,11,15-17H,6-7,10H2,1H3
• InChI Key: RPFVBLQEYHSAID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC(C2=CSC=C2)OCCO
• Molecular Formula: C15H19NO4S2
• Molecular Weight: 341.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide, also known as HEPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. HEPT is a sulfonamide derivative that belongs to the category of non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Scientific Research Applications

Synthesis and Characterization of Derivatives

A notable area of research involves the synthesis and characterization of derivatives related to "N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-methylbenzenesulfonamide." For instance, Ş. Küçükgüzel et al. (2013) explored the synthesis of novel celecoxib derivatives aiming for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This research highlighted the process of creating compounds with tailored biochemical activities and assessing their therapeutic potential without causing significant tissue damage in liver, kidney, colon, and brain, suggesting a promising therapeutic profile (Ş. Küçükgüzel et al., 2013).

Biochemical Evaluation and Antitumor Activity

The biochemical evaluation and potential antitumor activity of sulfonamide derivatives also represent a significant focus. For example, studies on the synthesis and activity of new cycloalkylthiophene-Schiff bases and their metal complexes have been conducted, demonstrating the antibacterial and antifungal activities against various pathogenic strains, highlighting the potential of these compounds in treating infections and possibly cancer (A. Altundas et al., 2010).